Cas no 1594973-68-8 (2-Pentanone, 1-[(cyclopropylmethyl)amino]-)
2-Pentanone, 1-[(cyclopropylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 1-[(cyclopropylmethyl)amino]-
-
- Inchi: 1S/C9H17NO/c1-2-3-9(11)7-10-6-8-4-5-8/h8,10H,2-7H2,1H3
- InChI Key: GABARQVEDSPWEH-UHFFFAOYSA-N
- SMILES: C(NCC1CC1)C(=O)CCC
2-Pentanone, 1-[(cyclopropylmethyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-795422-0.05g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-795422-0.1g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-795422-0.25g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-795422-0.5g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-795422-1.0g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-795422-2.5g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-795422-5.0g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-795422-10.0g |
1-[(cyclopropylmethyl)amino]pentan-2-one |
1594973-68-8 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
2-Pentanone, 1-[(cyclopropylmethyl)amino]- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-Pentanone, 1-[(cyclopropylmethyl)amino]-
Chemical Profile of 2-Pentanone, 1-[(cyclopropylmethyl)amino]- (CAS No. 1594973-68-8)
2-Pentanone, 1-[(cyclopropylmethyl)amino]-, identified by the Chemical Abstracts Service Number (CAS No.) 1594973-68-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a pentanone backbone modified with a cyclopropylmethylamino group, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The combination of the five-carbon ketone moiety and the cyclopropyl-substituted amine suggests a versatile reactivity that could be exploited in the synthesis of bioactive molecules.
The structural framework of 2-Pentanone, 1-[(cyclopropylmethyl)amino]- consists of a central carbon atom double-bonded to an oxygen atom, forming the characteristic ketone group, while the amine functionality is attached to the first carbon of the pentanone chain. The presence of the cyclopropylmethyl group introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets. Such structural features are often leveraged in drug design to modulate binding affinity and selectivity.
In recent years, there has been growing interest in developing novel scaffolds for pharmaceutical applications. The cyclopropylmethylamino moiety, in particular, has been explored for its ability to enhance metabolic stability and improve pharmacokinetic profiles. This is partly attributed to the rigidity introduced by the cyclopropane ring, which can resist chemical degradation pathways that might otherwise render a molecule less effective. The incorporation of such motifs into drug candidates has been associated with improved bioavailability and prolonged half-life, critical factors in therapeutic development.
Current research in medicinal chemistry increasingly emphasizes the use of computationally derived models to predict the behavior of novel compounds. 2-Pentanone, 1-[(cyclopropylmethyl)amino]- serves as an excellent candidate for such studies due to its complex structural features. Computational methods, including molecular docking and quantum mechanical calculations, have been employed to investigate its potential interactions with biological receptors. These studies often reveal insights into binding modes and affinity profiles that guide further optimization efforts.
The synthesis of 2-Pentanone, 1-[(cyclopropylmethyl)amino]- presents unique challenges due to the necessity of introducing both the ketone and amine functionalities while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to construct the cyclopropylmethylamino group with high precision. Such techniques are crucial for achieving enantiopure compounds when stereochemistry is a key determinant of biological activity.
One notable application area for derivatives of 2-Pentanone, 1-[(cyclopropylmethyl)amino]- is in the development of enzyme inhibitors. The amine group provides a hydrogen bond donor capability that can interact with polar residues in enzyme active sites, while the cyclopropyl moiety can occupy hydrophobic pockets. This dual functionality has been exploited in designing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Recent studies have demonstrated promising results using analogs with similar structural motifs in preclinical trials.
The pharmacological potential of 2-Pentanone, 1-[(cyclopropylmethyl)amino]- extends beyond enzyme inhibition. Its ability to modulate neurotransmitter receptors has also been explored, particularly in contexts related to central nervous system disorders. The steric and electronic properties conferred by its structure make it a viable candidate for developing novel therapeutics targeting conditions such as depression and neurodegenerative diseases. Investigational compounds incorporating this scaffold have shown encouraging results in animal models, warranting further exploration.
In conclusion, 2-Pentanone, 1-[(cyclopropylmethyl)amino]- (CAS No. 1594973-68-8) represents a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive scaffold for drug discovery efforts. As computational chemistry continues to advance and synthetic methodologies become more sophisticated, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.
1594973-68-8 (2-Pentanone, 1-[(cyclopropylmethyl)amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)